Cas no 2172550-61-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• CAS No: 2172550-61-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6369095
• PubChem ID: 165560521
• Update Time: 2025-07-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• 2172550-61-5
• EN300-1503534
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-16(13-22(28)27-25(2,3)14-23(29)30)26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： NQUUIMXWHNEREG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS: 2172550-61-5)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS: 2172550-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid moiety, has shown promise in various applications, ranging from peptide synthesis to drug delivery systems. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on optimizing the synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel solid-phase peptide synthesis (SPPS) approach that leverages the Fmoc-protected intermediate to facilitate efficient coupling reactions. The study reported a yield of over 85% with minimal side products, underscoring the compound's utility in peptide chemistry. Additionally, advancements in chromatographic purification techniques have enabled the isolation of high-purity batches, which are critical for downstream biological evaluations.

In the realm of drug discovery, researchers have explored the biological activity of derivatives of 2172550-61-5. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory activity against certain proteases involved in inflammatory pathways. The study employed molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes, revealing key structural motifs responsible for its activity. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are warranted to validate these effects.

Another area of interest is the use of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid as a building block for self-assembling peptide hydrogels. A 2023 paper in Advanced Materials highlighted its role in forming stable hydrogels under physiological conditions, attributed to the Fmoc group's aromatic stacking interactions. These hydrogels have been tested as scaffolds for tissue engineering, showing biocompatibility and support for cell proliferation. Such applications align with the growing demand for biomaterials in regenerative medicine.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds based on 2172550-61-5. Issues such as cost-effectiveness, scalability, and long-term stability need to be addressed. Future research directions may include the exploration of alternative protecting groups or the development of greener synthetic routes to enhance the compound's accessibility for broader applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS: 2172550-61-5) represents a versatile molecule with significant potential in peptide synthesis, drug discovery, and biomaterials. Continued research efforts are expected to unlock further applications, solidifying its role in advancing chemical biology and pharmaceutical sciences.